Cas no 23743-30-8 (5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester)

• Product Name: 5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
• CAS No: 23743-30-8
• MF: C₂₈H₁₈N₂O₆
• MW: 478.452327251434
• CID: 275405
• PubChem ID: 90244
• Update Time: 2025-04-19

5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
• 5-Benzoxazolecarboxylic acid, 2,2'-(1,4-naphthalenediyl)bis-, dimethyl ester
• Dimethyl 2,2'-(naphthalene-1,4-diyl)bis(benzoxazole-5-carboxylate)
• dimethyl 2,2'-naphthalene-1,4-diylbis(1,3-benzoxazole-5-carboxylate)
• 5-Benzoxazolecarboxylic acid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
• CHEMBL5000467
• Dimethyl 2,2'-(naphthalene-1,4-diyl)bis(benzo[d]oxazole-5-carboxylate)
• EINECS 245-858-9
• CBDivE_008186
• DTXSID8066927
• dimethyl 2,2'-(1,4-naphthalenediyl)bis(1,3-benzoxazole-5-carboxylate)
• AKOS000513795
• Oprea1_622435
• SR-01000391129
• METHYL 2-{4-[5-(METHOXYCARBONYL)-1,3-BENZOXAZOL-2-YL]NAPHTHALEN-1-YL}-1,3-BENZOXAZOLE-5-CARBOXYLATE
• Oprea1_017927
• 23743-30-8
• SR-01000391129-1
• NS00051574
• methyl 2-[4-(5-methoxycarbonyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole-5-carboxylate

• Inchi： 1S/C28H18N2O6/c1-33-27(31)15-7-11-23-21(13-15)29-25(35-23)19-9-10-20(18-6-4-3-5-17(18)19)26-30-22-14-16(28(32)34-2)8-12-24(22)36-26/h3-14H,1-2H3
• InChI Key： GHSQUTFRTKIVBU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OC)=CC=2N=C1C1=CC=C(C2=NC3C=C(C(=O)OC)C=CC=3O2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 478.11654
• Monoisotopic Mass: 478.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 623.2°Cat760mmHg
• Flash Point: 330.7°C
• Refractive Index: 1.686
• PSA: 104.66